2-{1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-4-piperidinylidene}malononitrile

• IUPAC Name: 2-[1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperidin-4-ylidene]propanedinitrile
• InChI: InChI=1S/C14H10ClF3N4/c15-12-5-11(14(16,17)18)8-21-13(12)22-3-1-9(2-4-22)10(6-19)7-20/h5,8H,1-4H2
• InChI Key: IYICWNJHRVZEEY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1=C(C#N)C#N)C2=C(C=C(C=N2)C(F)(F)F)Cl
• Molecular Formula: C14H10ClF3N4
• Molecular Weight: 326.70 g/mol
• CAS No.: 338761-84-5

Description

This compound (CAS: 338761-84-5) is a heterocyclic organic molecule with the molecular formula C₁₄H₁₀ClF₃N₄ and a molecular weight of 326.71 g/mol . Its structure features a 3-chloro-5-(trifluoromethyl)-2-pyridinyl group linked to a 4-piperidinylidene moiety via a malononitrile spacer.

Preparation Methods

The synthesis of 2-{1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-4-piperidinylidene}malononitrile typically involves multiple steps, starting from readily available precursors. One common method involves the reaction of 3-chloro-5-(trifluoromethyl)pyridine with piperidine derivatives under controlled conditions. The reaction is often carried out in the presence of a base and a suitable solvent, followed by the addition of malononitrile to form the final product . Industrial production methods may involve similar steps but are optimized for large-scale synthesis, ensuring high yield and purity .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride, resulting in the reduction of specific functional groups.

Substitution: The trifluoromethyl group can participate in substitution reactions, often facilitated by catalysts or specific reagents.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and catalysts such as palladium on carbon. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

2-{1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-4-piperidinylidene}malononitrile has diverse applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound’s unique properties make it useful in studying biological processes and interactions at the molecular level.

Medicine: It is investigated for its potential therapeutic effects, including its role in drug development for various diseases.

Industry: The compound is used in the production of specialty chemicals and materials, benefiting from its stability and reactivity.

Mechanism of Action

The mechanism of action of 2-{1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-4-piperidinylidene}malononitrile involves its interaction with specific molecular targets. The trifluoromethyl group enhances its binding affinity to certain enzymes and receptors, modulating their activity. This interaction can affect various biochemical pathways, leading to the compound’s observed effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Features

(a) 2-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-2-morpholino-2-(2-thienyl)acetonitrile (CAS: 338762-06-4)

• Molecular Formula : C₁₆H₁₃ClF₃N₃OS
• Key Differences: Replaces the piperidinylidene group with a morpholino ring and introduces a thienyl substituent.
• Implications: The thienyl group may alter π-π stacking interactions, while morpholino could enhance solubility compared to piperidinylidene .

(b) (Z)-2-(((4-Chloro-5H-1,2,3-dithiazol-5-ylidene)amino)(methylthio)methylene)malononitrile

• Key Differences : Contains a dithiazolylidene core instead of pyridine and a methylthio group.

(c) Fluopyram (CAS: 658066-35-4)

• Molecular Formula : C₁₆H₁₁ClF₆N₂O
• Key Differences: Benzamide backbone instead of malononitrile, retaining the 3-chloro-5-(trifluoromethyl)-2-pyridinyl group.
• Implications : Fluopyram’s benzamide group is critical for its fungicidal activity, suggesting divergent modes of action compared to the target compound .

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Key Substituents
Target Compound	326.71	Not reported	Cl, CF₃, piperidinylidene, malononitrile
2-[3-Chloro-5-(trifluoromethyl)-...]	387.81	Not reported	Morpholino, thienyl
Fluopyram	396.71	Not reported	Benzamide, CF₃
Haloxyfop methyl ester	383.73	Not reported	Phenoxypropanoate, CF₃

• Solubility: The morpholino and thienyl groups in compound (a) may improve aqueous solubility compared to the target compound’s piperidinylidene .
• Stability : The trifluoromethyl group in all compounds enhances resistance to metabolic degradation .

Biological Activity

2-{1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-4-piperidinylidene}malononitrile, often referred to as a pyridine derivative, has garnered attention for its potential biological activities. This compound features a trifluoromethyl group and a piperidine moiety, which are significant in modulating its pharmacological properties. This article explores the biological activity of this compound, focusing on its mechanisms of action, therapeutic potentials, and relevant case studies.

• Molecular Formula : C$_{13}$H$_{11}$ClF$_3$N$_4$
• Molecular Weight : 365.79 g/mol
• CAS Number : 303150-26-7

The biological activity of 2-{1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-4-piperidinylidene}malononitrile is primarily attributed to its interaction with various biological targets, including enzymes and receptors involved in signaling pathways. The trifluoromethyl group enhances lipophilicity, allowing better membrane penetration and receptor binding.

Key Mechanisms:

• Enzyme Inhibition : The compound has shown potential as an inhibitor of specific enzymes linked to disease processes, particularly in cancer and bacterial infections.
• Receptor Modulation : It may act as an antagonist or agonist at certain receptors, influencing neurotransmitter systems.

Biological Activities

Research indicates that this compound exhibits a range of biological activities:

• Antimicrobial Activity :
  • Studies have reported that similar pyridine derivatives possess antibacterial properties against strains such as Methicillin-resistant Staphylococcus aureus (MRSA) .
  • The presence of the trifluoromethyl group is crucial for enhancing the antibacterial efficacy.
• Anticancer Properties :
  • Preliminary studies suggest that compounds with similar structures can inhibit cancer cell proliferation by inducing apoptosis in various cancer cell lines .
  • The piperidine ring is often associated with improved cytotoxicity against tumor cells.
• Neuropharmacological Effects :
  • Some derivatives have been investigated for their effects on the central nervous system, potentially acting as anxiolytics or antidepressants by modulating neurotransmitter levels .

Case Studies

Several studies have explored the biological activity of related compounds:

Study	Findings
Makarov et al. (2007)	Investigated the structural activity relationship (SAR) of trifluoromethylbenzamides, highlighting their antibacterial properties against Mycobacterium tuberculosis .
Trefzer et al. (2010)	Identified enzyme targets for new antitubercular agents based on similar chemical scaffolds, emphasizing the role of trifluoromethyl groups in enhancing bioactivity .
Zhang et al. (2019)	Explored novel pyridine derivatives for anticancer activity, demonstrating significant cytotoxic effects in vitro .